Cas no 1411583-24-8 ((2S)-α-Tocopherol (Mixture of Diastereomers))

• Product Name: (2S)-α-Tocopherol (Mixture of Diastereomers)
• CAS No: 1411583-24-8
• Molecular Formula: C₂₉H₅₀O₂
• Molecular Weight: 430.706109523773
• CID: 1059209

(2S)-α-Tocopherol (Mixture of Diastereomers) Properties

Names and Identifiers

• (2S)-α-Tocopherol (Mixture of Diastereomers)
• (2S)-α-Tocopherol (M
• (-)-alpha-tocopherol
• VITAMIN E
• Prestwick2_000404
• Prestwick1_000404
• Prestwick0_000404
• (S,S,S)-alpha-Tocopherol
• SPBio_002267
• HMS1569A10
• (2S,4'S,8'S)-alpha-Tocopherol
• (2S)-
• A-Tocopherol (Mixture of Diastereomers)
• Q27120650
• 2,5,7

• InChIKey： GVJHHUAWPYXKBD-SYZUXVNWSA-N
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m0/s1
• SMILES： O1C2C(C)=C(C)C(=C(C)C=2CC[C@]1(C)CCC[C@@H](C)CCC[C@@H](C)CCCC(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Heavy Atom Count: 31
• Complexity: 503
• Topological Polar Surface Area: 29.5

Experimental Properties

• Boiling Point: 485.9±0.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Flash Point: 210.2±24.4 °C
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tocopherols